tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate

• IUPAC Name: tert-butyl N-[(1R,2R)-2-aminocyclobutyl]carbamate
• InChI: InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-5-4-6(7)10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7-/m1/s1
• InChI Key: QEVWCEYVNCWPKJ-RNFRBKRXSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC1N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CC[C@H]1N
• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol

Description

“tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate” is a chemical compound with the molecular formula C9H18N2O2. It is used as an intermediate in the synthesis of various pharmaceutical compounds.

Synthesis Analysis

The synthesis of “tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate” typically involves protecting the amine with a tert-butoxycarbonyl group, followed by coupling with carbon dioxide to form the carbamate.

Molecular Structure Analysis

The molecular structure of “tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate” consists of a cyclobutyl ring with an amino group and a carbamate group attached. The InChI code for this compound is 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-5-4-6(7)10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7-/m1/s1.

Physical And Chemical Properties Analysis

“tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate” has a molecular weight of 186.25. It is a solid at room temperature.

Scientific Research Applications

Enantioselective Synthesis

One significant application of tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate is in the enantioselective synthesis of carbocyclic analogues. For instance, a study demonstrated its use as an intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, which is crucial in molecular biology and pharmaceuticals (Ober et al., 2004).

Stereoselective Synthesis

In another application, tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate plays a role in stereoselective synthesis. A 2017 study described an efficient stereoselective route for the preparation of six stereoisomers of tert-butyl ((1R, 2S, 5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate starting from simple 3-cyclohexene-1-carboxylic acid. This process is significant in the production of factor Xa inhibitors, highlighting its importance in medicinal chemistry (Wang et al., 2017).

Catalysis and Rearrangement

The compound is also utilized in catalysis and rearrangement processes. For example, a 2005 study discussed a reaction where a carboxylic acid, with di-tert-butyl dicarbonate and sodium azide, forms an acyl azide intermediate. This then undergoes a Curtius rearrangement, producing tert-butyl carbamate, highlighting its utility in synthetic organic chemistry (Lebel & Leogane, 2005).

Synthesis of Biologically Active Compounds

Additionally, tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate is used in the synthesis of various biologically active compounds. A 2017 study showed its application in synthesizing an intermediate in omisertinib (AZD9291), a medication used in cancer treatment (Zhao et al., 2017).

Mechanism of Action

The mechanism of action of “tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate” is not well-documented, as it is primarily used as an intermediate in the synthesis of other compounds.